ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-fluoro-3-methoxyphenyl)methyl]-4-(2-phenoxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C24H30FNO4/c1-3-29-23(27)24(13-16-30-20-7-5-4-6-8-20)11-14-26(15-12-24)18-19-9-10-21(25)22(17-19)28-2/h4-10,17H,3,11-16,18H2,1-2H3
• InChI Key: ZNFQWIJKEUZYKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C=C2)F)OC)CCOC3=CC=CC=C3
• Molecular Formula: C24H30FNO4
• Molecular Weight: 415.5 g/mol

Description

Ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate, also known as FMeO-DEEPh-DAP, is a chemical compound that belongs to the class of piperidinecarboxylates. This compound has gained attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP involves the inhibition of AChE and BChE enzymes. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function and memory. ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has also been shown to have antioxidant activity, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has been shown to have inhibitory activity against AChE and BChE enzymes. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which may improve cognitive function and memory. ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has also been shown to have antioxidant activity, which may provide neuroprotective effects.

Advantages and Limitations for Lab Experiments

Ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be obtained in high yield and purity. It has also been shown to have inhibitory activity against AChE and BChE enzymes, which makes it a useful tool for studying the role of these enzymes in cognitive function and memory. However, ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has limitations as well. It has not been extensively studied for its toxicity and safety profile, which may limit its potential use as a therapeutic agent.

Future Directions

There are several future directions for the study of ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP. One potential direction is to investigate its potential use as a therapeutic agent for the treatment of Alzheimer's disease. Further studies are needed to determine its safety and efficacy in animal models and clinical trials. Another direction is to explore its potential use as a tool for studying the role of AChE and BChE enzymes in cognitive function and memory. Additionally, the synthesis of analogs of ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP may lead to the discovery of compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP involves the reaction between 4-fluoro-3-methoxybenzylamine and 4-(2-phenoxyethyl)piperidine-1-carboxylic acid ethyl ester. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP in high yield and purity.

Scientific Research Applications

Ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have inhibitory activity against various enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which plays a crucial role in cognitive function. Inhibition of AChE and BChE can lead to increased levels of acetylcholine in the brain, which may improve cognitive function and memory. ethyl 1-(4-fluoro-3-methoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylateAP has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease.